Cas no 53515-80-3 (Propanamide, N,N-diethyl-2-(methylamino)-, (S)-)

• Product Name: Propanamide, N,N-diethyl-2-(methylamino)-, (S)-
• CAS No: 53515-80-3
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 357082
• PubChem ID: 28882600
• Update Time: 2025-04-19

Propanamide, N,N-diethyl-2-(methylamino)-, (S)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N,N-diethyl-2-(methylamino)-, (S)-
• 53515-80-3
• N,N-Diethyl-N~2~-methyl-L-alaninamide
• DTXSID00651778

• Inchi： 1S/C8H18N2O/c1-5-10(6-2)8(11)7(3)9-4/h7,9H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key： AZQZEHKFPMZXBF-ZETCQYMHSA-N
• SMILES： O=C([C@H](C)NC)N(CC)CC

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34